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Compound of Interest |

Compound Name: Magnesium glycolate
CAS No.: 18974-59-9
Cat. No.: B15187584
Get Quote
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A Note on Terminology: Initial searches for "anhydrous magnesium glycolate" did not yield
specific results for a compound with that name. It is highly probable that the intended
compound is anhydrous magnesium glycinate, as this is a well-documented substance used in
research and drug development. The following information pertains to anhydrous magnesium
glycinate.

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe and effective handling and storage of anhydrous magnesium glycinate.

Frequently Asked Questions (FAQs)

Q1: What is anhydrous magnesium glycinate and what are its key properties?

Anhydrous magnesium glycinate is the magnesium salt of the amino acid glycine, with the
chemical formula CaHsMgN20a4.[1][2][3] It is a white to off-white solid powder.[1][2] A key
characteristic is its hygroscopic nature, meaning it readily absorbs moisture from the
atmosphere. Therefore, proper storage in a dry environment is crucial. It is stable under
recommended storage conditions.[4]
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Q2: What are the primary applications of anhydrous magnesium glycinate in research?

Magnesium glycinate is often used as a dietary supplement and is valued for its high
bioavailability.[5] In a research context, it serves as a source of magnesium ions for various
biological and chemical studies. Magnesium is an essential mineral involved in numerous
enzymatic reactions, energy metabolism, and muscle function.[1][6]

Q3: How should anhydrous magnesium glycinate be stored?

Due to its hygroscopic nature, anhydrous magnesium glycinate should be stored in a tightly
sealed container in a cool, dry, and well-ventilated area, away from moisture.[4] For long-term
storage, a temperature of 4°C is recommended.[1][2] It is advisable to handle the compound in
a controlled atmosphere, such as a glove box, to minimize exposure to air and humidity.

Q4: In which solvents is anhydrous magnesium glycinate soluble?

Anhydrous magnesium glycinate is slightly soluble in Dimethyl Sulfoxide (DMSO) and
Methanol.[1][2] It is also described as being water-soluble.[7][8]

Quantitative Data

Property Value Source(s)
Molecular Formula CaHsMgN20a4 [11121[3]
Molecular Weight 172.42 g/mol [1][2]13]
Appearance White to off-white solid [1112]
Melting Point >360°C [1]

Data not available; stable
Decomposition Temperature under recommended storage [4]

conditions.

- Slightly soluble in DMSO and
Solubility Methanol [1][2]
ethanol.
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Issue 1: The anhydrous magnesium glycinate powder has formed clumps.

e Question: My anhydrous magnesium glycinate, which was a fine powder, has now formed
hard clumps. What is the cause and can | still use it?

e Answer: Clumping is a clear indication that the compound has absorbed moisture from the
atmosphere due to its hygroscopic nature. This can happen if the container was not sealed
properly or if it was opened in a humid environment. For experiments where the anhydrous
form is critical, it is recommended to use a fresh, unopened container or to dry the clumpy
material under vacuum at a moderate temperature (e.g., 40°C) before use.[9] However, be
aware that heating might cause degradation if the temperature is too high.

Issue 2: Difficulty in dissolving anhydrous magnesium glycinate.

e Question: | am having trouble dissolving anhydrous magnesium glycinate in my chosen
solvent. What can | do?

e Answer: Anhydrous magnesium glycinate has limited solubility in many organic solvents.[1]
[2] First, confirm that you are using a solvent in which it is known to be at least slightly
soluble, such as DMSO or methanol.[1][2] Gentle heating and stirring may aid dissolution. If
solubility remains an issue, consider if a different magnesium salt with higher solubility in
your solvent system could be a viable alternative.

Issue 3: Inconsistent experimental results.

e Question: | am observing variability in my experimental outcomes when using anhydrous
magnesium glycinate. What could be the contributing factors?

e Answer: Inconsistent results can stem from the hydration state of the magnesium glycinate.
If the compound has absorbed varying amounts of moisture, the actual concentration of the
anhydrous form will differ between experiments. To ensure consistency, always handle the
compound in a dry, inert atmosphere (e.g., a glove box) and use a freshly opened container
whenever possible. If you suspect moisture contamination, drying the material as described
in "Issue 1" may help.

Experimental Protocols
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Protocol 1: Synthesis of Anhydrous Magnesium Glycinate

This protocol is based on established methods for the synthesis of magnesium glycinate.[9][10]
[11][12]

Materials:

e Glycine

e Magnesium Oxide (MgO)
e Deionized water

« Ethanol

e Four-neck reaction flask
e Stirrer

e Heating mantle

e Vacuum source

e Bichner funnel

e Vacuum oven

Procedure:

In a four-neck reaction flask, dissolve 75-200g of glycine in 100-230g of deionized water with
thorough stirring.[9]

e Add 20-53g of magnesium oxide to the solution.[9]
» Heat the mixture to 70-80°C and continue stirring for 2-3 hours.[9]

» Apply a vacuum to the flask and continue to stir at 70-80°C for another 2-3 hours to
concentrate the solution.[9]
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» Cool the concentrated solution to 45-50°C and then add 90-250g of ethanol to precipitate the
magnesium glycinate.[9]

» Continue stirring until the mixture cools to room temperature.[9]
o Collect the precipitate by suction filtration using a Buchner funnel.[9]

e Dry the product in a vacuum oven at 40°C for 2 hours to obtain anhydrous magnesium
glycinate.[9]

Visualizations
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Caption: Troubleshooting workflow for experiments involving anhydrous magnesium glycinate.
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Caption: Experimental workflow for the synthesis of anhydrous magnesium glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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